Cas no 2279124-60-4 (1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 2279124-60-4
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD31806055
• CID: 5095110
• Update Time: 2026-03-02

1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide
• 5-methyl-1-propan-2-ylpyrazole-3-carbohydrazide
• 5-methyl-1-(propan-2-yl)-1H-pyrazole-3-carbohydrazide

• MDL： MFCD31806055
• Inchi： 1S/C8H14N4O/c1-5(2)12-6(3)4-7(11-12)8(13)10-9/h4-5H,9H2,1-3H3,(H,10,13)
• InChI Key： YCIUAKXVMSDHDA-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)N(C(C)C)N=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9

Additional information on 1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide

Comprehensive Overview of 1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide (CAS No. 2279124-60-4)

1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide (CAS No. 2279124-60-4) is a specialized organic compound belonging to the pyrazole carbohydrazide family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its unique chemical properties, including its stability, reactivity, and potential as a building block for more complex molecules.

The molecular structure of 1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide features a pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms. The presence of the isopropyl and methyl groups enhances its lipophilicity, making it a candidate for drug delivery systems. The carbohydrazide moiety further expands its utility in synthetic chemistry, particularly in the formation of hydrazones and other derivatives.

In the context of current trends, 1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide aligns with the growing demand for heterocyclic compounds in drug discovery. With the rise of AI-driven drug design and computational chemistry, this compound is often discussed in forums and research papers as a potential scaffold for targeted therapies. Its compatibility with green chemistry principles also makes it relevant in sustainable manufacturing processes.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide?" The answer lies in multi-step organic synthesis, often starting with the condensation of hydrazine derivatives with appropriate carbonyl compounds. Another common query is: "How does 1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide compare to other pyrazole derivatives?" Studies suggest that its isopropyl substitution offers improved metabolic stability compared to simpler alkyl variants.

The compound's potential in agrochemical applications is another hot topic. With the global push for eco-friendly pesticides, researchers are investigating its role as an intermediate in developing novel crop protection agents. Its low toxicity profile and biodegradability make it a promising candidate in this sector.

From an analytical perspective, 1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for research and industrial applications. The compound typically appears as a white to off-white crystalline solid under standard conditions.

In material science, the pyrazole ring's electron-rich nature makes this compound a potential ligand for metal-organic frameworks (MOFs). This application is particularly relevant in gas storage and catalysis, areas that are currently trending in nanotechnology research. The compound's ability to form stable complexes with transition metals opens doors for innovative material designs.

Storage and handling of 1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide require standard laboratory precautions. It should be kept in a cool, dry place away from strong oxidizers. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended when handling the compound in powder form to prevent inhalation or contact with eyes and skin.

The future outlook for 1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide appears promising. With ongoing research into its biological activities and material properties, this compound may soon find applications beyond its current scope. The pharmaceutical industry, in particular, shows keen interest in its potential as a pharmacophore for new drug candidates targeting various diseases.

For researchers considering working with this compound, it's important to note that while 2279124-60-4 is not widely commercially available, it can be synthesized in specialized laboratories. Several published protocols detail its preparation, with yields varying based on reaction conditions. The compound's growing importance suggests that commercial availability may increase in the coming years as demand rises.

In conclusion, 1-Isopropyl-5-methyl-1H-pyrazole-3-carbohydrazide represents an exciting area of chemical research with diverse potential applications. Its unique structural features and adaptable chemistry position it as a valuable compound in multiple scientific disciplines. As research continues to uncover new properties and uses, this molecule will likely remain a subject of significant scientific interest and industrial relevance.